Rubiginone B1
Rubiginone B1
Brand Name:
Vulcanchem
CAS No.:
130364-39-5
VCID:
VC21168967
InChI:
InChI=1S/C20H18O4/c1-10-8-11-6-7-13-18(16(11)14(21)9-10)20(23)12-4-3-5-15(24-2)17(12)19(13)22/h3-7,10,14,21H,8-9H2,1-2H3/t10-,14-/m0/s1
SMILES:
CC1CC(C2=C(C1)C=CC3=C2C(=O)C4=C(C3=O)C(=CC=C4)OC)O
Molecular Formula:
C20H18O4
Molecular Weight:
322.4 g/mol
Rubiginone B1
CAS No.: 130364-39-5
Cat. No.: VC21168967
Molecular Formula: C20H18O4
Molecular Weight: 322.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 130364-39-5 |
|---|---|
| Molecular Formula | C20H18O4 |
| Molecular Weight | 322.4 g/mol |
| IUPAC Name | (1S,3S)-1-hydroxy-8-methoxy-3-methyl-1,2,3,4-tetrahydrobenzo[a]anthracene-7,12-dione |
| Standard InChI | InChI=1S/C20H18O4/c1-10-8-11-6-7-13-18(16(11)14(21)9-10)20(23)12-4-3-5-15(24-2)17(12)19(13)22/h3-7,10,14,21H,8-9H2,1-2H3/t10-,14-/m0/s1 |
| Standard InChI Key | GCPUVEMWOWMALU-HZMBPMFUSA-N |
| Isomeric SMILES | C[C@@H]1C[C@@H](C2=C(C1)C=CC3=C2C(=O)C4=C(C3=O)C(=CC=C4)OC)O |
| SMILES | CC1CC(C2=C(C1)C=CC3=C2C(=O)C4=C(C3=O)C(=CC=C4)OC)O |
| Canonical SMILES | CC1CC(C2=C(C1)C=CC3=C2C(=O)C4=C(C3=O)C(=CC=C4)OC)O |
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